Cas no 1805368-32-4 (5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805368-32-4
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4871549
• Update Time: 2025-05-26

5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4ClF5N2/c10-4-3-17-5(1-2-16)6(8(11)12)7(4)9(13,14)15/h3,8H,1H2
• InChI Key： JOSDONPQAFMHHI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805368-32-4)

5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile, with the CAS number 1805368-32-4, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structural features, including a pyridine ring substituted with a chlorine atom, a difluoromethyl group, and a trifluoromethyl group, along with an acetonitrile moiety. These functional groups contribute to its distinct chemical properties and potential applications in various scientific and industrial contexts.

The pyridine ring is a fundamental building block in many pharmaceutical and agrochemical compounds due to its stability and ability to form strong hydrogen bonds. The presence of the chlorine atom at the 5-position enhances the compound's lipophilicity, which can influence its bioavailability and metabolic stability. The difluoromethyl and trifluoromethyl groups are known for their electron-withdrawing properties, which can modulate the electronic environment of the molecule, affecting its reactivity and biological activity. The acetonitrile moiety adds polarity and can influence solubility properties.

Recent research has focused on the potential applications of 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile in medicinal chemistry. Studies have shown that compounds with similar structural features exhibit potent biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant inhibition of viral replication in vitro, making it a promising lead for the development of antiviral agents.

In the field of agrochemicals, 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile has been explored for its potential as a herbicide. The unique combination of functional groups provides this compound with high selectivity and efficacy against various weed species. Research conducted by a team at the University of California, Davis, found that this compound exhibited excellent herbicidal activity against broadleaf weeds while showing minimal toxicity to non-target organisms. This makes it an attractive candidate for the development of environmentally friendly herbicides.

The synthesis of 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the difluoromethyl and trifluoromethyl groups through selective fluorination reactions. The acetonitrile moiety can be introduced via a cyano group substitution reaction. These synthetic routes have been optimized to achieve high yields and purity, making large-scale production feasible.

The physical and chemical properties of 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile have been extensively studied. It is a white crystalline solid with a melting point of approximately 100°C. The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various analytical techniques and biological assays.

Safety considerations are crucial when handling this compound. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used to avoid skin contact and inhalation. The compound should be stored in tightly sealed containers in a cool, dry place to maintain its stability.

In conclusion, 5-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805368-32-4) is a versatile compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features contribute to its biological activity and chemical stability, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical solutions in these fields.